Cas no 2095432-28-1 (CPI-455 hydrochloride)
CPI-455 hydrochloride is a selective and potent inhibitor of the KDM5 family of histone demethylases, particularly targeting KDM5A (JARID1A) and KDM5B (JARID1B). This small molecule compound is widely utilized in epigenetic research to investigate the role of histone demethylation in gene regulation, cellular differentiation, and cancer biology. Its hydrochloride salt form enhances solubility and stability, making it suitable for in vitro and in vivo studies. CPI-455 hydrochloride exhibits high specificity, minimizing off-target effects, and has been employed to explore therapeutic strategies targeting epigenetic dysregulation. The compound is supplied with rigorous quality controls to ensure reproducibility in experimental applications.
CPI-455 hydrochloride structure
Product Name:CPI-455 hydrochloride
CAS No:2095432-28-1
MF:C16H15ClN4O
MW:314.7695
MDL:MFCD31536774
CID:4636595
PubChem ID:129896721
Update Time:2025-06-26
CPI-455 hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride
- 7-oxo-5-phenyl-6-propan-2-yl-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile;hydrochloride
- VID43228
- s8287
- D84063
- A911083
- A919360
- CPI-455 hydrochloride
- CS-0101986
- HY-100421A
- CPI-455?
- CCG-267640
- 6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrilehydrochloride
- CPI-455 (hydrochloride)
- 6-ISOPROPYL-7-OXO-5-PHENYL-4H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE HYDROCHLORIDE
- 1628208-23-0(free base)
- 2095432-28-1
- CPI-455 HCl?
- BS-15935
- DA-60523
- CPI-455 HCl
- 6-isopropyl-7-oxo-5-phenyl-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride
- AKOS032945180
-
- MDL: MFCD31536774
- Inchi: 1S/C16H14N4O.ClH/c1-10(2)13-14(11-6-4-3-5-7-11)19-15-12(8-17)9-18-20(15)16(13)21;/h3-7,9-10,18H,1-2H3;1H
- InChI Key: SNODPNXOTKXHHH-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C2C=CC=CC=2)N=C2C(C#N)=CNN12)C(C)C.Cl
Computed Properties
- Exact Mass: 314.0934388g/mol
- Monoisotopic Mass: 314.0934388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 611
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5
CPI-455 hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C(BD764877)
CPI-455 hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EI942-5mg |
CPI-455 hydrochloride |
2095432-28-1 | 98+% | 5mg |
702CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EI942-1mg |
CPI-455 hydrochloride |
2095432-28-1 | 98+% | 1mg |
371CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EI942-10mg |
CPI-455 hydrochloride |
2095432-28-1 | 98+% | 10mg |
1390CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S8287-5mg |
CPI-455 HCl |
2095432-28-1 | 99.08% | 5mg |
RMB1204.09 | 2021-06-18 | |
| S e l l e c k ZHONG GUO | S8287-25mg |
CPI-455 HCl |
2095432-28-1 | 99.08% | 25mg |
RMB4071.38 | 2021-06-18 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22299-5 mg |
CPI-455 HCl |
2095432-28-1 | 5mg |
¥1120.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T22299-25 mg |
CPI-455 HCl |
2095432-28-1 | 25mg |
¥3700.00 | 2022-02-28 | ||
| S e l l e c k ZHONG GUO | S8287-5mg |
CPI-455 HCl |
2095432-28-1 | 99.77% | 5mg |
¥1204.09 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S8287-25mg |
CPI-455 HCl |
2095432-28-1 | 99.77% | 25mg |
¥4071.38 | 2023-09-15 | |
| eNovation Chemicals LLC | Y1200474-25mg |
6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride |
2095432-28-1 | 95% | 25mg |
$400 | 2024-07-23 |
CPI-455 hydrochloride Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2095432-28-1 (CPI-455 hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk